Cas no 1851145-59-9 (3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1851145-59-9
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6101756
• PubChem ID: 165507104
• Update Time: 2025-10-31

3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1285249
• 1851145-59-9
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid

• Inchi： 1S/C13H20N2O4S/c1-5-10-14-9(7-20-10)8(6-11(16)17)15-12(18)19-13(2,3)4/h7-8H,5-6H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： XOPBFMRGZVIFOD-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC(=C1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid

Research Brief on 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS: 1851145-59-9)

In recent years, the compound 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS: 1851145-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole moiety and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid involves a multi-step process that typically starts with the condensation of 2-ethylthiazole-4-carbaldehyde with a suitable glycine derivative. The Boc-protection of the amino group is a critical step, ensuring stability during subsequent reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route with a 75% overall yield, significantly higher than previous methods.

From a biological perspective, this compound has been investigated for its role as a building block in the synthesis of peptidomimetics and small-molecule inhibitors. Its thiazole ring, a common pharmacophore in medicinal chemistry, contributes to its ability to interact with various biological targets. Preliminary studies suggest that derivatives of 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid exhibit moderate inhibitory activity against certain kinases and proteases, although further optimization is required to enhance potency and selectivity.

One of the most promising applications of this compound lies in its potential as a precursor for the development of novel antiviral agents. A 2024 preprint on bioRxiv reported that structural analogs of 1851145-59-9 showed inhibitory effects against the main protease of SARS-CoV-2, with IC50 values in the low micromolar range. While these findings are preliminary, they highlight the compound's versatility and its potential relevance in addressing emerging infectious diseases.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid represents a valuable scaffold in medicinal chemistry. Ongoing research aims to further elucidate its pharmacological properties and explore its utility in drug design. Future studies should focus on structure-activity relationship (SAR) analyses to identify more potent derivatives and evaluate their therapeutic potential in relevant disease models.